(Z)-2-(2-fluorobenzylidene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-2-[(2-fluorophenyl)methylidene]-8-(pyridin-3-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C23H17FN2O3/c24-19-6-2-1-5-16(19)10-21-22(27)17-7-8-20-18(23(17)29-21)13-26(14-28-20)12-15-4-3-9-25-11-15/h1-11H,12-14H2/b21-10-
• InChI Key: AWWNMUYVPQRIGI-FBHDLOMBSA-N
• Canonical SMILES: C1C2=C(C=CC3=C2OC(=CC4=CC=CC=C4F)C3=O)OCN1CC5=CN=CC=C5
• Isomeric SMILES: C1C2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4F)/C3=O)OCN1CC5=CN=CC=C5
• Molecular Formula: C23H17FN2O3
• Molecular Weight: 388.4 g/mol
• CAS No.: 929830-23-9

Description

(Z)-2-(2-fluorobenzylidene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C23H17FN2O3 and its molecular weight is 388.398. The purity is usually 95%.
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Scientific Research Applications

Organometallic Encapsulation

Research on the encapsulation of aromatic molecules within hexanuclear arene ruthenium cages discusses a strategy for building organometallic carceplex prisms. This approach involves self-assembly of specific subunits and building blocks to create cationic cages that can encapsulate large aromatic molecules, which could be relevant to understanding how similar strategies might be applied to the compound (Mattsson et al., 2008).

Coordination Chemistry

The synthesis and structural analysis of coordination compounds involving fluorobenzyl and pyridyl components, such as "Bis(μ-2-fluorobenzoato-1:2κ2 O:O')(2-fluorobenzoato-1κ2 O,O')(2-fluorobenzoato-2κO)dinicotinamide-1κN 1,2κN 1-dizinc(II)–2-fluorobenzoic acid (1/1)," provide insights into the coordination behavior and potential applications in materials science or catalysis of related compounds (Hökelek et al., 2009).

Fluorescence and Chemosensing

A study on the synthesis and fluorescence properties of chemosensors for metal ions highlights the potential application of similar compounds in sensing and detection technologies. The research discusses how specific structural features influence selectivity and sensitivity towards metal ions, which could be pertinent to designing sensors or probes based on the compound (Li et al., 2014).